Cas no 1261820-28-3 (Methyl 2-(3-(trifluoromethyl)phenyl)nicotinate)

• Product Name: Methyl 2-(3-(trifluoromethyl)phenyl)nicotinate
• CAS No: 1261820-28-3
• MF: C₁₄H₁₀F₃NO₂
• MW: 281.229914188385
• CID: 4983314
• Update Time: 2025-09-26

Methyl 2-(3-(trifluoromethyl)phenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3-(trifluoromethyl)phenyl)nicotinate

• Inchi： 1S/C14H10F3NO2/c1-20-13(19)11-6-3-7-18-12(11)9-4-2-5-10(8-9)14(15,16)17/h2-8H,1H3
• InChI Key： OOTKIUXJYRHEME-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C(C(=O)OC)=CC=CN=1)(F)F

Computed Properties

• Exact Mass: 281.06636305 g/mol
• Monoisotopic Mass: 281.06636305 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 281.23
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(3-(trifluoromethyl)phenyl)nicotinate

Methyl 2-(3-(Trifluoromethyl)phenyl)nicotinate (CAS No. 1261820-28-3): A Comprehensive Overview

Methyl 2-(3-(trifluoromethyl)phenyl)nicotinate (CAS No. 1261820-28-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a trifluoromethyl group and a nicotinate moiety, which contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of Methyl 2-(3-(trifluoromethyl)phenyl)nicotinate consists of a methyl ester of nicotinic acid, with a substituted phenyl ring containing a trifluoromethyl group. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. These properties make it an attractive candidate for various medicinal applications, particularly in the development of novel drugs targeting specific receptors or enzymes.

Recent studies have highlighted the potential of Methyl 2-(3-(trifluoromethyl)phenyl)nicotinate in the treatment of neurological disorders. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent agonist activity at nicotinic acetylcholine receptors (nAChRs), which are implicated in a range of neurological conditions, including Alzheimer's disease and Parkinson's disease. The selective activation of these receptors by Methyl 2-(3-(trifluoromethyl)phenyl)nicotinate could potentially lead to improved cognitive function and neuroprotection.

In addition to its potential as a therapeutic agent, Methyl 2-(3-(trifluoromethyl)phenyl)nicotinate has also been investigated for its use as a research tool. Its ability to selectively modulate nAChRs makes it valuable for studying the pharmacology and physiology of these receptors in both in vitro and in vivo models. This has important implications for understanding the mechanisms underlying various neurological disorders and developing more effective treatments.

The synthesis of Methyl 2-(3-(trifluoromethyl)phenyl)nicotinate typically involves several steps, including the formation of the nicotinic acid derivative and subsequent esterification with methanol. The introduction of the trifluoromethyl group can be achieved through various synthetic routes, such as electrophilic aromatic substitution or coupling reactions. The choice of synthetic method depends on factors such as yield, purity, and scalability, which are crucial considerations for both academic research and industrial applications.

In terms of safety and handling, Methyl 2-(3-(trifluoromethyl)phenyl)nicotinate should be managed with appropriate precautions due to its chemical properties. It is important to follow standard laboratory safety protocols, including the use of personal protective equipment (PPE), proper storage conditions, and adherence to waste disposal guidelines. These measures ensure that the compound is handled safely and responsibly throughout its lifecycle.

The future prospects for Methyl 2-(3-(trifluoromethyl)phenyl)nicotinate are promising. Ongoing research continues to explore its potential as a therapeutic agent and research tool, with a focus on optimizing its pharmacological properties and understanding its mechanisms of action. As new findings emerge, this compound is likely to play an increasingly important role in advancing our knowledge of neurological disorders and developing innovative treatments.

In conclusion, Methyl 2-(3-(trifluoromethyl)phenyl)nicotinate (CAS No. 1261820-28-3) is a versatile compound with significant potential in both research and therapeutic applications. Its unique structural features and biological activities make it an important molecule for further investigation in the fields of medicinal chemistry and pharmaceutical science.